Phosphoric acid, ammonium cadmium salt (1:1:1)

• CAS RN: 14520-70-8
• Molecular Formula: CdH4NO4P
• Molecular Weight: 225.42 g/mol
• IUPAC Name: azanium;cadmium(2+);phosphate
• InChI: InChI=1S/Cd.H3N.H3O4P/c;;1-5(2,3)4/h;1H3;(H3,1,2,3,4)/q+2;;/p-2
• InChI Key: WLHVNMVDDJEESE-UHFFFAOYSA-L
• SMILES: [NH4+].[O-]P(=O)([O-])[O-].[Cd+2]
• synonyms: Phosphoric acid cadmiumammonium salt

Description

Phosphoric acid, ammonium cadmium salt (1:1:1) is a chemical compound that has been widely used in scientific research applications due to its unique properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 340.17 g/mol. This compound is a combination of phosphoric acid, ammonium, and cadmium ions, which makes it a complex compound with various applications in different fields.

Mechanism Of Action

The mechanism of action of phosphoric acid, ammonium cadmium salt (1:1:1) is not well understood. However, it is believed that the compound interacts with the reactants in a chemical reaction, leading to the formation of the desired product. The compound may also act as a stabilizer or a catalyst in some reactions.

Biochemical And Physiological Effects

Phosphoric acid, ammonium cadmium salt (1:1:1) has no known biochemical or physiological effects, and it is not used in any drug formulations. The compound is used solely for scientific research purposes.

Advantages And Limitations For Lab Experiments

One of the advantages of using phosphoric acid, ammonium cadmium salt (1:1:1) in lab experiments is its ability to act as a catalyst in various chemical reactions. The compound is also relatively easy to synthesize in a laboratory setting. However, one of the limitations of using this compound is its potential toxicity. Cadmium is a toxic element, and exposure to high levels of cadmium can cause health problems. Therefore, researchers must handle the compound with care and follow appropriate safety procedures.

Future Directions

There are several future directions for the use of phosphoric acid, ammonium cadmium salt (1:1:1) in scientific research. One potential application is in the synthesis of new organic compounds with unique properties. The compound may also be used in the preparation of new nanomaterials with potential applications in various fields, including medicine and electronics. Additionally, the compound may be used in the development of new catalysts for chemical reactions. Further research is needed to explore the full potential of this compound in scientific research.
Conclusion:
Phosphoric acid, ammonium cadmium salt (1:1:1) is a complex compound that has been widely used in scientific research due to its unique properties. The compound has been used as a catalyst in various chemical reactions and in the preparation of cadmium phosphate nanoparticles. While the compound has potential applications in various fields, its potential toxicity must be taken into consideration when handling it in a laboratory setting. Further research is needed to explore the full potential of this compound in scientific research.

Synthesis Methods

The synthesis of phosphoric acid, ammonium cadmium salt (1:1:1) can be done by reacting ammonium phosphate and cadmium nitrate in an aqueous solution. The reaction produces a white precipitate that can be filtered and dried to obtain the pure compound. The synthesis process is relatively simple and can be done in a laboratory setting with standard equipment.

Scientific Research Applications

Phosphoric acid, ammonium cadmium salt (1:1:1) has been widely used in scientific research due to its unique properties. It has been used as a catalyst in various chemical reactions, including the synthesis of organic compounds. The compound has also been used in the preparation of cadmium phosphate nanoparticles, which have potential applications in nanotechnology.